N-(3-cyclopropyl-1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)thiophene-2-carboxamide

• IUPAC Name: N-[5-cyclopropyl-2-(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H19N5O2S/c1-3-12-10(2)19-18(21-16(12)24)23-15(9-13(22-23)11-6-7-11)20-17(25)14-5-4-8-26-14/h4-5,8-9,11H,3,6-7H2,1-2H3,(H,20,25)(H,19,21,24)
• InChI Key: ALADTJZKNDTCQY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)N2C(=CC(=N2)C3CC3)NC(=O)C4=CC=CS4)C
• Molecular Formula: C18H19N5O2S
• Molecular Weight: 369.4 g/mol

Description

N-(3-cyclopropyl-1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H19N5O2S and its molecular weight is 369.44. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis Applications

Heterocyclic compounds, particularly those containing thiophene and pyrazole moieties, are central to medicinal chemistry due to their wide range of biological activities. The synthesis of such compounds often involves innovative methods that can lead to pharmaceuticals with potential antibacterial, antitumor, and anti-inflammatory properties. For instance, the synthesis of heterocycles containing tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine and coumarin moieties demonstrates the versatility of heterocyclic chemistry in generating compounds with significant pharmaceutical potential (Vasylyev et al., 1999).

Biological Evaluation and Pharmaceutical Potential

Novel pyrazolopyrimidines derivatives have been evaluated for their anticancer and anti-5-lipoxygenase agents, showcasing the potential therapeutic applications of such compounds. The structure-activity relationship (SAR) analysis further aids in understanding the pharmacological effects of these derivatives, potentially leading to the development of new treatments for cancer and inflammatory diseases (Rahmouni et al., 2016).

Antibacterial and Antimicrobial Applications

The synthesis and biological activity study of compounds containing thiophene-2-carboxamide demonstrate their potential as new antibiotics and antibacterial drugs. These compounds have been tested against various strains of bacteria, highlighting the importance of heterocyclic compounds in developing new antimicrobial agents (Ahmed, 2007).